Cas no 63515-22-0 (2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester)

63515-22-0 structure
Product Name:2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester
CAS No:63515-22-0
Molecular Formula:C11H13N2O3Br
Molecular Weight:301.13652
CID:1659372
PubChem ID:71372537
2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester Properties
Names and Identifiers
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- 2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester
- ethyl 2-bromo-2-[(4-methoxyphenyl)hydrazinylidene]acetate
- 63515-22-0
- Ethyl bromo[2-(4-methoxyphenyl)hydrazinylidene]acetate
- DTXSID20795406
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- InChIKey: WCRLKYZIJHTKSN-UHFFFAOYSA-N
- Inchi: InChI=1S/C11H13BrN2O3/c1-3-17-11(15)10(12)14-13-8-4-6-9(16-2)7-5-8/h4-7,13H,3H2,1-2H3
- SMILES: CCOC(=O)C(=NNC1=CC=C(C=C1)OC)Br
Computed Properties
- Exact Mass: 300.01099
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 6
- Monoisotopic Mass: 300.01095g/mol
- Heavy Atom Count: 17
- Complexity: 276
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Covalently-Bonded Unit Count: 1
- XLogP3: 4.2
- Topological Polar Surface Area: 59.9Ų
Experimental Properties
- PSA: 59.92
2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester Related Literature
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1. Front cover
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Shin-Tai Chen,Jiahn-Haur Liao,Kai-Fa Huang,I-Ming Lee,Wei-Ting Wong,Shih-Hsiung Wu Chem. Commun., 2021,57, 6209-6212
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Emily N. K. Glover,Ivan P. Parkin,Claire J. Carmalt J. Mater. Chem. A, 2016,4, 407-415
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Ahmed M. Eissa,David M. Haddleton,Hong Chen Chem. Sci., 2019,10, 5251-5257
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Chuanqing Lan,Liangliang Zhang,Bingfang Shi,Dongxia Chen,Limin Zhao,Shulin Zhao J. Mater. Chem. B, 2017,5, 5265-5271
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Mohammad Kamal Hossain,Qasem Ahmed Drmosh,Md Arifuzzaman Phys. Chem. Chem. Phys., 2022,24, 8787-8799
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Kingsley Poon,Zufu Lu,Yves De Deene,Yogambha Ramaswamy,Hala Zreiqat,Gurvinder Singh Nanoscale Adv., 2021,3, 4052-4061
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Manuella Cerbelaud,Khaoula Lebdioua,Benoît Crespin,Anne Aimable,Arnaud Videcoq Phys. Chem. Chem. Phys., 2019,21, 23447-23458
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Zi-Yu Jiang,Zhe-Yao Huang,Hong Yang,Lin Zhou,Qing-Han Li,Zhi-Gang Zhao RSC Adv., 2022,12, 19265-19269
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Peter S. Kutchukian,James F. Dropinski,Kevin D. Dykstra,Bing Li,Daniel A. DiRocco,Eric C. Streckfuss,Louis-Charles Campeau,Tim Cernak,Petr Vachal,Ian W. Davies,Shane W. Krska,Spencer D. Dreher Chem. Sci., 2016,7, 2604-2613
63515-22-0 (2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester) Related Products
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